Cas no 1261884-11-0 (Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate)

• Product Name: Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate
• CAS No: 1261884-11-0
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 4929079
• Update Time: 2025-09-27

Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate

• Inchi： 1S/C13H10F2N2O2/c1-19-13(18)9-5-7(6-17-12(9)16)8-3-2-4-10(14)11(8)15/h2-6H,1H3,(H2,16,17)
• InChI Key： MBELCQKIUNJZJE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=C(C(=O)OC)C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate

Recent Advances in the Study of Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate (CAS: 1261884-11-0)

Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate (CAS: 1261884-11-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the difluorophenyl and nicotinate moieties, make it a versatile building block for medicinal chemistry. Recent synthetic approaches have optimized the yield and purity of Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate, enabling its broader use in high-throughput screening and structure-activity relationship (SAR) studies. Advances in catalytic methods and green chemistry have also been reported, reducing the environmental impact of its production.

In terms of biological activity, Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate has shown promise as a precursor for compounds targeting protein kinases involved in cancer and inflammatory diseases. Recent in vitro studies have demonstrated its efficacy in modulating specific kinase pathways, with preliminary data suggesting low cytotoxicity and favorable pharmacokinetic properties. These findings position the compound as a candidate for further preclinical development.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of derivatives of Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate with target proteins. These studies have identified key structural modifications that could enhance affinity and selectivity, paving the way for the design of next-generation inhibitors. Collaborative efforts between academia and industry are underway to explore these modifications and accelerate the translation of research findings into clinical applications.

In conclusion, Methyl 2-amino-5-(2,3-difluorophenyl)nicotinate (CAS: 1261884-11-0) represents a valuable tool in drug discovery, with recent research underscoring its synthetic accessibility and biological relevance. Ongoing studies are expected to further elucidate its therapeutic potential and expand its utility in the development of novel treatments for complex diseases.